Cas no 82771-60-6 (7-Chloro-1,2,3,4-tetrahydroisoquinoline)

7-Chloro-1,2,3,4-tetrahydroisoquinoline structure
82771-60-6 structure
Product Name:7-Chloro-1,2,3,4-tetrahydroisoquinoline
CAS No:82771-60-6
MF:C9H10ClN
MW:167.635401248932
MDL:MFCD05861543
CID:60496
PubChem ID:12595069
Update Time:2024-10-27

7-Chloro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1,2,3,4-tetrahydroisoquinoline
    • 7-CHLORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
    • Isoquinoline, 7-chloro-1,2,3,4-tetrahydro-
    • 7-Chloro-1,2,3,4-tetrahydroisoquinoline (ACI)
    • 82771-60-6
    • 7-chloro-1,2,3,4-tetrahydro-isoquinoline, AldrichCPR
    • MS-20425
    • BDBM50029102
    • AKOS005256821
    • BLRKQLICTKRDDZ-UHFFFAOYSA-N
    • AMY5104
    • CHEMBL149023
    • SCHEMBL329775
    • F9995-1252
    • J-519184
    • SY041604
    • CS-0096854
    • A840439
    • AC-28292
    • AB22480
    • MFCD05861543
    • DTXSID60503764
    • EN300-148709
    • FT-0699030
    • BBL102366
    • STL556167
    • MDL: MFCD05861543
    • Inchi: 1S/C9H10ClN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-2,5,11H,3-4,6H2
    • InChI Key: BLRKQLICTKRDDZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C2CNCCC2=CC=1

Computed Properties

  • Exact Mass: 167.05000
  • Monoisotopic Mass: 167.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Boiling Point: 267.7°C at 760 mmHg
  • PSA: 12.03000
  • LogP: 2.31450

7-Chloro-1,2,3,4-tetrahydroisoquinoline Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H332-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature(BD00766251)    Keep in dark place,Inert atmosphere,Room temperature(BD29688)

7-Chloro-1,2,3,4-tetrahydroisoquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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7-Chloro-1,2,3,4-tetrahydroisoquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt; 2 h, 90 °C
Reference
Isothiourea-Catalyzed Enantioselective Addition of 4-Nitrophenyl Esters to Iminium Ions
Arokianathar, Jude N.; et al, ACS Catalysis, 2018, 8(2), 1153-1160

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, 25 °C
1.2 Solvents: Water ;  25 °C
1.3 Reagents: Trifluoromethanesulfonic acid ;  20 °C; 16 h, 70 °C
1.4 Solvents: Water ;  0 °C
1.5 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  rt; 12 h, reflux; reflux → rt
1.6 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Intramolecular Reductive Cyclization of o-Nitroarenes via Biradical Recombination
Lu, Cong; et al, Organic Letters, 2019, 21(5), 1438-1443

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  12 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Metal-Free Synthesis of Polycyclic Quinazolinones Enabled by a (NH4)2S2O8-Promoted Intramolecular Oxidative Cyclization
Xie, Lijuan; et al, European Journal of Organic Chemistry, 2019, 2019(22), 3649-3653

Production Method 4

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  Acetic anhydride Solvents: 1,2-Dichloroethane
2.1 Reagents: Hydrochloric acid Solvents: tert-Butanol ,  Water
Reference
Synthesis of fused heterocycles: 1,2,3,4-tetrahydroisoquinolines and ring homologs via sulfonamidomethylation
Orazi, Orfeo O.; et al, Journal of the Chemical Society, 1986, (11), 1977-82

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
2.1 -
2.2 Reagents: Sulfuric acid Solvents: Acetic acid
2.3 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
The influence of substitution at aromatic part of 1,2,3,4-tetrahydroisoquinoline on in vitro and in vivo 5-HT1A/5-HT2A receptor activities of its 1-adamantoyloaminoalkyl derivatives
Bojarski, Andrzej J.; et al, Bioorganic & Medicinal Chemistry, 2001, 10(1), 87-95

Production Method 6

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ;  20 °C; 16 h, 70 °C
1.2 Reagents: Water ;  cooled
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  12 h, reflux; reflux → rt
2.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Metal-Free Synthesis of Polycyclic Quinazolinones Enabled by a (NH4)2S2O8-Promoted Intramolecular Oxidative Cyclization
Xie, Lijuan; et al, European Journal of Organic Chemistry, 2019, 2019(22), 3649-3653

Production Method 7

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  0 °C → rt; 16 h, rt
2.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt; 2 h, 90 °C
Reference
Isothiourea-Catalyzed Enantioselective Addition of 4-Nitrophenyl Esters to Iminium Ions
Arokianathar, Jude N.; et al, ACS Catalysis, 2018, 8(2), 1153-1160

Production Method 8

Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Acetic acid ;  15 min, rt
1.2 2 h, reflux
1.3 Solvents: Water
2.1 Reagents: Sulfuric acid ,  Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 20 min, 0 °C
2.2 Solvents: Tetrahydrofuran ;  20 min, 0 °C; 10 min, 0 °C; 0 °C → reflux; 5 min, reflux; reflux → 0 °C
2.3 Reagents: Sodium hydroxide Solvents: Isopropanol ,  Water ;  0 °C
2.4 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Isopropanol ;  acidified
3.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 3 h, rt
4.1 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  0 °C → rt; 16 h, rt
5.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt; 2 h, 90 °C
Reference
Isothiourea-Catalyzed Enantioselective Addition of 4-Nitrophenyl Esters to Iminium Ions
Arokianathar, Jude N.; et al, ACS Catalysis, 2018, 8(2), 1153-1160

Production Method 9

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Ammonium chloride ;  110 min, 185 °C; 23 h, 185 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis and further transformations of 8-chloro-3,4-dihydroisoquinoline
Hargitai, Csilla; et al, Tetrahedron, 2018, 74(49), 7009-7017

Production Method 10

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: 1,2-Dimethoxyethane ;  2 - 6 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited
Xu, Feng; et al, Journal of Organic Chemistry, 2008, 73(1), 312-315

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 1 h, 25 °C
1.2 Reagents: Trifluoromethanesulfonic acid ;  20 °C; 16 h, 70 °C
1.3 Reagents: Water ;  cooled
1.4 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  12 h, reflux; reflux → rt
1.5 Reagents: Sodium hydroxide Solvents: Water
Reference
Metal-Free Synthesis of Polycyclic Quinazolinones Enabled by a (NH4)2S2O8-Promoted Intramolecular Oxidative Cyclization
Xie, Lijuan; et al, European Journal of Organic Chemistry, 2019, 2019(22), 3649-3653

Production Method 12

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  12 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Catalyst-free cyclization of anthranils and cyclic amines: one-step synthesis of rutaecarpine
Li, Jian; et al, Chemical Communications (Cambridge, 2019, 55(80), 12072-12075

Production Method 13

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt; 12 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Intramolecular Reductive Cyclization of o-Nitroarenes via Biradical Recombination
Lu, Cong; et al, Organic Letters, 2019, 21(5), 1438-1443

Production Method 14

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: tert-Butanol ,  Water
Reference
Synthesis of fused heterocycles: 1,2,3,4-tetrahydroisoquinolines and ring homologs via sulfonamidomethylation
Orazi, Orfeo O.; et al, Journal of the Chemical Society, 1986, (11), 1977-82

Production Method 15

Reaction Conditions
1.1 -
1.2 Reagents: Sulfuric acid Solvents: Acetic acid
1.3 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
The influence of substitution at aromatic part of 1,2,3,4-tetrahydroisoquinoline on in vitro and in vivo 5-HT1A/5-HT2A receptor activities of its 1-adamantoyloaminoalkyl derivatives
Bojarski, Andrzej J.; et al, Bioorganic & Medicinal Chemistry, 2001, 10(1), 87-95

Production Method 16

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ;  20 °C; 16 h, 70 °C
1.2 Solvents: Water ;  0 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt; 12 h, reflux; reflux → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Intramolecular Reductive Cyclization of o-Nitroarenes via Biradical Recombination
Lu, Cong; et al, Organic Letters, 2019, 21(5), 1438-1443

Production Method 17

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ;  10 min, 20 °C; 16 h, 70 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  12 h, reflux; reflux → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Catalyst-free cyclization of anthranils and cyclic amines: one-step synthesis of rutaecarpine
Li, Jian; et al, Chemical Communications (Cambridge, 2019, 55(80), 12072-12075

Production Method 18

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Benzene ,  Toluene ,  Water
2.1 Reagents: Methanesulfonic acid ,  Acetic anhydride Solvents: 1,2-Dichloroethane
3.1 Reagents: Hydrochloric acid Solvents: tert-Butanol ,  Water
Reference
Synthesis of fused heterocycles: 1,2,3,4-tetrahydroisoquinolines and ring homologs via sulfonamidomethylation
Orazi, Orfeo O.; et al, Journal of the Chemical Society, 1986, (11), 1977-82

Production Method 19

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 3 h, rt
2.1 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  0 °C → rt; 16 h, rt
3.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt; 2 h, 90 °C
Reference
Isothiourea-Catalyzed Enantioselective Addition of 4-Nitrophenyl Esters to Iminium Ions
Arokianathar, Jude N.; et al, ACS Catalysis, 2018, 8(2), 1153-1160

Production Method 20

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 20 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  20 min, 0 °C; 10 min, 0 °C; 0 °C → reflux; 5 min, reflux; reflux → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Isopropanol ,  Water ;  0 °C
1.4 Reagents: Hydrochloric acid Solvents: Diethyl ether ,  Isopropanol ;  acidified
2.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 3 h, rt
3.1 Reagents: Sulfuric acid Solvents: Acetic acid ,  Water ;  0 °C → rt; 16 h, rt
4.1 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  rt; 2 h, 90 °C
Reference
Isothiourea-Catalyzed Enantioselective Addition of 4-Nitrophenyl Esters to Iminium Ions
Arokianathar, Jude N.; et al, ACS Catalysis, 2018, 8(2), 1153-1160

Production Method 21

Reaction Conditions
1.1 Solvents: Methanol ;  rt
1.2 Reagents: Sodium borohydride ;  1 h, rt
2.1 Reagents: Aluminum chloride ,  Ammonium chloride ;  110 min, 185 °C; 23 h, 185 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis and further transformations of 8-chloro-3,4-dihydroisoquinoline
Hargitai, Csilla; et al, Tetrahedron, 2018, 74(49), 7009-7017

7-Chloro-1,2,3,4-tetrahydroisoquinoline Raw materials

7-Chloro-1,2,3,4-tetrahydroisoquinoline Preparation Products

7-Chloro-1,2,3,4-tetrahydroisoquinoline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82771-60-6)7-CHLORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
Order Number:sfd22130
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:82771-60-6)7-CHLORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
sfd22130
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email